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Compound of Interest

Compound Name: 6-Nonadecynoic acid

CAS No.: 600175-30-2

Cat. No.: B1244884

Get Quote

Executive Summary
6-Nonadecynoic acid (6-NDA) is a naturally occurring 19-carbon acetylenic fatty acid

(C19H34O2) primarily isolated from the roots of Rubiaceae species such as Pentagonia

gigantifolia and Sommera sabiceoides. Unlike conventional azoles (e.g., Fluconazole) that

target sterol biosynthesis, 6-NDA functions via a distinct mechanism: the disruption of fatty acid

homeostasis and inhibition of sphingolipid biosynthesis.

This guide analyzes 6-NDA's efficacy, safety profile, and mechanism of action (MoA) relative to

standard-of-care agents, providing researchers with actionable data for antifungal drug

development.

Mechanism of Action (MoA): A Comparative
Analysis
The Novel Pathway: Fatty Acid Elongation Inhibition
Standard antifungals typically target the cell membrane directly (Polyenes) or the ergosterol

biosynthetic pathway (Azoles). 6-NDA diverges by targeting the fatty acid elongation system.
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Target: 6-NDA inhibits the elongation of fatty acids beyond 14 carbons (Myristic acid).

Effect: This blockade prevents the synthesis of Palmitic acid (C16) and Stearic acid (C18),

which are critical precursors for sphingolipids and membrane phospholipids.

Result: The fungal cell suffers from membrane instability, failure in hyphal formation, and

eventual cell death due to "fatty acid stress."

Mechanism Visualization
The following diagram contrasts the MoA of 6-NDA with Fluconazole.
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Caption: 6-NDA inhibits fatty acid elongation at the C14->C16 step, distinct from the azole

inhibition of ergosterol synthesis.

Performance Metrics: 6-NDA vs. Standard Agents
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The following data summarizes Minimum Inhibitory Concentration (MIC) values derived from

broth microdilution assays. Note the strain-specific efficacy of 6-NDA, particularly its high

potency against Cryptococcus neoformans.

Table 1: Comparative MIC Profile (µg/mL)

Pathogen
6-
Nonadecynoic
Acid

Fluconazole
Amphotericin
B

Notes

Candida albicans

(Sensitive)
0.52 - 50.0* 0.25 - 1.0 0.25 - 1.0

Efficacy varies

significantly by

strain and media

(SDB vs RPMI).

Candida albicans

(Resistant)
0.52 - 3.0 > 64.0 0.5 - 1.0

Key Advantage:

6-NDA retains

activity against

azole-resistant

strains.

Cryptococcus

neoformans
< 1.3 (< 4.3 µM) 4.0 - 8.0 0.25 - 0.5

6-NDA

demonstrates

superior potency

vs. Fluconazole.

Aspergillus

fumigatus
3.0 - 6.0 > 64.0 0.5 - 2.0

Moderate activity

where

Fluconazole

often fails.

Trichophyton

mentagrophytes
1.5 - 3.0 4.0 - 16.0 0.1 - 0.5

Strong activity

against

dermatophytes.

Data Interpretation:

Resistance Breaking: 6-NDA is effective against C. albicans strains that are resistant to

Fluconazole, validating its potential as a salvage therapy or combination agent.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum: While Fluconazole is often ineffective against molds like Aspergillus, 6-NDA

shows moderate broad-spectrum activity.

Potency: Against C. neoformans, 6-NDA exhibits lower MIC values (higher potency) than

Fluconazole.

Experimental Protocol: Validation Workflow
To replicate the antifungal assessment of 6-NDA, use the following standardized Broth

Microdilution protocol (CLSI M27-A3 adapted).
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Caption: Isolation and testing workflow for 6-Nonadecynoic Acid from plant sources.

Step-by-Step Protocol
Compound Preparation: Dissolve purified 6-NDA in DMSO to create a stock solution (e.g., 10

mg/mL). Ensure final DMSO concentration in assay does not exceed 1% to avoid solvent

toxicity.

Media Selection: Use RPMI 1640 buffered with MOPS (pH 7.0) for standard comparisons.

Note: Some studies utilize Sabouraud Dextrose Broth (SDB), which may yield different MICs

due to lipid content interfering with fatty acid inhibitors.

Inoculum: Adjust fungal suspension to

to

cells/mL.
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Assay:

Dispense 100 µL of media into 96-well plates.

Perform serial 2-fold dilutions of 6-NDA (Range: 64 µg/mL to 0.125 µg/mL).

Add 100 µL of inoculum to each well.

Include Growth Control (Media + Fungi + DMSO) and Sterility Control (Media only).

Readout: Incubate at 35°C. Record MIC as the lowest concentration inhibiting 80% of growth

(IC80) compared to control at 24h (Candida) or 48-72h (Cryptococcus/Aspergillus).

Safety & Selectivity Profile
A critical barrier for new antifungals is mammalian toxicity. 6-NDA demonstrates a favorable

therapeutic index.[1]

Mammalian Cytotoxicity: In vitro assays using Vero (monkey kidney) and other mammalian

cell lines show no significant cytotoxicity at concentrations up to 32 µM (~9.5 µg/mL).

In Vivo Tolerability: Murine models indicate that intraperitoneal administration of 6-NDA (and

related acetylenic acids) at 34 µmol/kg produces no obvious toxic effects.[2]

Selectivity Index (SI):

For C. neoformans (MIC < 4.3 µM), the SI is > 7.4.

This suggests 6-NDA selectively targets fungal fatty acid synthases/elongases which differ

structurally or functionally from their mammalian counterparts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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